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Compound of Interest

Compound Name: Proquinazid-(propoxy-d7)

CAS No.: 2140327-37-1

Cat. No.: B15561877

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of the fungicide proquinazid in various matrices is crucial for

regulatory compliance, food safety, and environmental monitoring. The choice of extraction

method significantly impacts the efficiency, sensitivity, and accuracy of the subsequent

analysis. This guide provides a comparative overview of three common extraction techniques

for proquinazid: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Solid-Phase

Extraction (SPE), and Liquid-Liquid Extraction (LLE).

Performance Comparison
The selection of an appropriate extraction method depends on factors such as the matrix

complexity, desired limit of detection, sample throughput, and available resources. The

following table summarizes the key performance parameters of QuEChERS, SPE, and LLE for

proquinazid analysis, based on available experimental data.
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Parameter QuEChERS
Solid-Phase
Extraction (SPE)

Liquid-Liquid
Extraction (LLE)

Recovery

81.00% (Grape

Leaves), 90.12%

(Grapes)[1]

Good recoveries,

often used as a

cleanup step following

LLE.[2][3]

62.6% - 85.5%

(general pesticides)[4]

Limit of Detection

(LOD)

Method-dependent,

generally low µg/kg

range.

Lower than 0.01

mg/kg for some

fungicides.[3]

0.00003–0.004 mg/kg

(general pesticides)[4]

Limit of Quantification

(LOQ)

Typically in the low

µg/kg range.

Lower than 0.01

mg/kg for some

fungicides.[3]

0.0001–0.01 mg/kg

(general pesticides)[4]

Matrix Effects

Can be significant,

matrix-matched

calibration is often

necessary.[4]

Effective in reducing

matrix components,

leading to cleaner

extracts.

Matrix effects are

common and can lead

to ion suppression or

enhancement.[4]

Throughput High Medium Low to Medium

Solvent Consumption Low Medium High

Cost Low High (cartridges) Low to Medium

Labor Intensity Low Medium High

Experimental Workflows
The following diagrams illustrate the typical experimental workflows for each extraction method.

Extraction Dispersive SPE (d-SPE) Cleanup Analysis

Homogenized Sample (e.g., 10g Grapes) Add Acetonitrile Vortex Add QuEChERS Salts
(MgSO4, NaCl) Vortex Centrifuge Take Aliquot of Supernatant Add d-SPE Sorbent

(PSA, GCB, C18) Vortex Centrifuge Final Extract GC-MS or LC-MS/MS Analysis
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QuEChERS experimental workflow.

Initial Extraction

Solid-Phase Extraction Analysis

Homogenized Sample Add Extraction Solvent
(e.g., Ethyl Acetate) Homogenize/Shake Centrifuge/Filter Crude Extract

Load Crude ExtractCondition SPE Cartridge Wash Cartridge
(Remove Interferences) Elute Proquinazid Final Eluate Evaporate & Reconstitute GC-MS or LC-MS/MS Analysis

Click to download full resolution via product page

Solid-Phase Extraction (SPE) workflow.

Liquid-Liquid Extraction
Post-Extraction Processing Analysis

Homogenized Sample
in Aqueous Solution

Add Immiscible
Organic Solvent

Shake Vigorously in
Separatory Funnel Allow Layers to Separate Collect Organic Layer Repeat Extraction (optional)

Combined Organic Phases Dry with Anhydrous
Sodium Sulfate Evaporate & Reconstitute Final Sample GC-MS or LC-MS/MS Analysis

Click to download full resolution via product page

Liquid-Liquid Extraction (LLE) workflow.

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

QuEChERS Method for Proquinazid in Grapes
This protocol is adapted from a study on pesticide residues in grape leaves and fruits.[1]

a. Extraction:
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Weigh 10 g of homogenized grape sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Vortex the mixture vigorously for 1 minute.

Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

Immediately vortex for 1 minute to prevent the formation of salt agglomerates.

Centrifuge the tube at 4000 rpm for 5 minutes.

b. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 2 mL of the upper acetonitrile layer into a 5 mL microcentrifuge tube.

The cleanup tube should contain 50 mg of Primary Secondary Amine (PSA), 300 mg of

MgSO₄, and 20 mg of Graphitized Carbon Black (GCB).

Vortex the tube for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

The resulting supernatant is ready for analysis by GC-MS or LC-MS/MS.

Liquid-Liquid Extraction (LLE) followed by Solid-Phase
Extraction (SPE) Cleanup for Fungicides in Grapes
This protocol is a general procedure for the extraction of multiple fungicide residues from

grapes and has been shown to provide good recoveries for a range of compounds.[3]

Proquinazid-specific validation would be required for precise quantification.

a. Liquid-Liquid Extraction:

Homogenize a representative sample of grapes.

To a known weight of the homogenate (e.g., 25 g), add a suitable volume of an organic

solvent mixture such as ethyl acetate:hexane (1:1, v/v).
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Blend or shake the mixture vigorously for several minutes to ensure thorough extraction.

Separate the organic layer, for example, by centrifugation or using a separatory funnel.

Repeat the extraction of the aqueous residue with a fresh portion of the organic solvent.

Combine the organic extracts.

b. Solid-Phase Extraction (SPE) Cleanup:

Condition a solid-phase extraction cartridge (e.g., graphitized carbon black/primary

secondary amine - GCB/PSA) by passing a small volume of the elution solvent, followed by

the extraction solvent.

Load the combined organic extract onto the conditioned SPE cartridge.

Wash the cartridge with a small volume of a solvent that will remove interfering matrix

components but not the analyte of interest.

Elute the proquinazid from the cartridge using a suitable solvent or solvent mixture, such as

acetonitrile:toluene (3:1, v/v).[3]

The eluate can then be concentrated and reconstituted in a suitable solvent for

chromatographic analysis.

Standalone Solid-Phase Extraction (SPE)
A specific standalone SPE protocol for proquinazid in grapes is not readily available in the cited

literature. However, a general approach based on methods for other pesticides in similar

matrices would involve the following steps. It is important to note that method development and

validation are crucial for optimizing this procedure for proquinazid.

a. Initial Extraction:

Homogenize a grape sample.

Extract the homogenate with a suitable solvent such as ethyl acetate, as mentioned in a

method for proquinazid in apples and grapes.[2]
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Filter or centrifuge the mixture to separate the liquid extract from the solid matrix.

b. Solid-Phase Extraction:

Select an appropriate SPE cartridge (e.g., C18, Florisil) based on the physicochemical

properties of proquinazid.

Condition the cartridge with the appropriate solvents.

Load the extract onto the cartridge.

Wash the cartridge to remove co-extracted matrix interferences.

Elute the proquinazid with a small volume of a strong organic solvent.

The eluate is then typically evaporated to dryness and reconstituted in a solvent compatible

with the analytical instrument.

Conclusion
The choice of extraction method for proquinazid analysis is a critical step that influences the

quality and reliability of the results.

QuEChERS stands out as a rapid, cost-effective, and high-throughput method that provides

excellent recoveries for proquinazid in fruit matrices like grapes.[1] Its simplicity and low

solvent consumption make it an attractive option for routine monitoring.

Solid-Phase Extraction (SPE) is highly effective for sample cleanup, leading to cleaner

extracts and potentially reducing matrix effects in the final analysis.[2] It can be used as a

standalone technique or, more commonly, as a cleanup step following an initial liquid

extraction.

Liquid-Liquid Extraction (LLE) is a classical and versatile technique. While it can be effective,

it is generally more time-consuming, labor-intensive, and requires larger volumes of organic

solvents compared to QuEChERS.[4] For complex matrices, LLE often requires a

subsequent cleanup step, such as SPE, to achieve the necessary selectivity and sensitivity.
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For most routine applications involving the analysis of proquinazid in fruits and vegetables, the

QuEChERS method offers an optimal balance of efficiency, cost, and performance. However,

for particularly complex matrices or when very low detection limits are required, a method

involving SPE for cleanup may be more appropriate. LLE remains a viable option, particularly

when modern techniques are not available, but its lower throughput and higher solvent

consumption are significant drawbacks in a high-volume laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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